3-ethyl-8-[4-(4-methoxyphenyl)butanoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-ethyl-8-[4-(4-methoxyphenyl)butanoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C20H28N2O4/c1-3-21-15-20(26-19(21)24)11-13-22(14-12-20)18(23)6-4-5-16-7-9-17(25-2)10-8-16/h7-10H,3-6,11-15H2,1-2H3
• InChI Key: MYJQZBQJWIOTIP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)C(=O)CCCC3=CC=C(C=C3)OC)OC1=O
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

3-ethyl-8-[4-(4-methoxyphenyl)butanoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one, also known as EMD-386088, is a synthetic compound that has been developed for its potential use as a pharmacological tool in scientific research. EMD-386088 has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Supramolecular Chemistry

Spirocyclic compounds like 3-ethyl-8-[4-(4-methoxyphenyl)butanoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one have shown interesting applications in supramolecular chemistry. For instance, the study by Graus et al. (2010) on cyclohexane-5-spirohydantoin derivatives, including 8-methoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane, highlights their significance in forming supramolecular arrangements without solvent molecules. These arrangements are influenced by the substituents on the cyclohexane ring, demonstrating their potential in designing novel molecular structures with specific supramolecular interactions (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).

Synthetic Methodology

The synthesis of related spirocyclic compounds has been a subject of interest, as evidenced by the work of Yu. et al. (2015), who developed a simple one-pot synthesis method for N-substituted 4-methyl-1-oxa-8-azaspiro[4,5]deca-3-en-3-carboxylic acids. This method enables the creation of spirocyclic compounds through an unexpected reaction pathway, underscoring the versatility and potential of spirocyclic structures in synthetic chemistry (Yu., Praliyev, Nagimova, & Zazybin, 2015).